5-Acetyl-2-methyl-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C7H7NO3S
• Molecular Weight: 185.20 g/mol
• IUPAC Name: 5-acetyl-2-methyl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C7H7NO3S/c1-3(9)6-5(7(10)11)8-4(2)12-6/h1-2H3,(H,10,11)
• InChI Key: UZPASZGMJITTRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C(=O)C)C(=O)O

Description

5-Acetyl-2-methyl-1,3-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO3S and its molecular weight is 185.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-acetyl-2-methyl-1,3-thiazole-4-carboxylate (75 mg) (available from Butt Park Ltd.) in methanol (5 ml) was added 2M sodium hydroxide (5 ml) and the mixture stirred at 20° C. for 18 h. The solvent was removed in vacuo and the mixture taken up in water (5 ml) and acidified to pH=2 using 2M hydrochloric acid then extracted with ethyl acetate (20 ml), dried over sodium sulphate and the mixture evaporated to give the title compound (22 mg) as a yellow solid.